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Compound of Interest

Compound Name:

3-((3-

Cholamidopropyl)dimethylammoni

o)-1-propanesulfonate

Cat. No.: B1210295 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CHAPS, or 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate, is a zwitterionic

detergent widely employed in laboratory settings.[1][2] Its non-denaturing properties make it

particularly valuable for solubilizing membrane proteins and breaking protein-protein

interactions while preserving the protein's native structure and function.[1][3][4] CHAPS is

frequently used in applications such as two-dimensional gel electrophoresis, isoelectric

focusing (IEF), and the preparation of cell lysates for various downstream analyses.[1][5] Its

high critical micelle concentration (CMC) and small micellar molecular weight facilitate its

removal from samples via dialysis.[1][5] This document provides detailed protocols for the

preparation of CHAPS stock solutions for laboratory use.

Quantitative Data Summary
A summary of the key quantitative properties of CHAPS is presented in the table below for easy

reference.
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Property Value References

Molecular Weight 614.88 g/mol [3][6][7]

Critical Micelle Concentration

(CMC)
6 - 10 mM [1][5][8]

Solubility in Water 50 mg/mL at 20°C [1][5][7]

Aggregation Number 10 [8][9]

Average Micellar Weight 6,150 Da [8][9]

Appearance White crystalline powder [5][7]

Cloud Point >100°C [8][10]

Experimental Protocols
Below are detailed protocols for the preparation of a 10% (w/v) CHAPS stock solution and a 1X

CHAPS cell lysis buffer.

Protocol 1: Preparation of 10% (w/v) CHAPS Stock Solution

This protocol outlines the steps to prepare a 10% (w/v) stock solution of CHAPS, which can be

used for various applications or diluted to a final working concentration.

Materials:

CHAPS powder (Molecular Weight: 614.88 g/mol )

High-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes or bottles

Magnetic stirrer and stir bar or a rotator

Weighing scale and weigh paper/boat

Procedure:
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Weighing CHAPS: Accurately weigh 5 g of CHAPS powder using a clean weigh boat.[11]

Dissolving CHAPS: Transfer the weighed CHAPS powder into a beaker or a sterile conical

tube containing approximately 40 ml of high-purity water.[11] To avoid excessive foaming,

gently swirl the container to dissolve the powder. For a 10% solution, it is recommended to

let it sit at room temperature for 30-60 minutes to dissolve, avoiding vigorous shaking or

stirring.[5]

Adjusting the Final Volume: Once the CHAPS is completely dissolved, add high-purity water

to bring the final volume to 50 ml.[11]

Storage: Store the 10% CHAPS stock solution at room temperature.[2][11] For long-term

storage, aliquots can be stored at -20°C for up to one month or at -80°C for up to six months.

[6]

Protocol 2: Preparation of 1X CHAPS Cell Lysis Buffer

This protocol describes the preparation of a 1X CHAPS-containing lysis buffer, commonly used

for extracting proteins from cultured cells under non-denaturing conditions.[12]

Materials:

10% (w/v) CHAPS stock solution (prepared as in Protocol 1)

1 M Tris-HCl, pH 7.5

5 M NaCl

High-purity water

Protease and phosphatase inhibitors (optional, but recommended)

Procedure:

Prepare the Base Buffer: To prepare 100 ml of 1% CHAPS Lysis Buffer, start by adding 3 ml

of 1 M Tris-Cl (pH 7.5) to 84 ml of ddH2O and mix.[13]

Add Salt: Add 3 ml of 5 M NaCl to the solution and mix thoroughly.[13]
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Add CHAPS: Add 10 ml of a 10% CHAPS stock solution to achieve a final concentration of

1% CHAPS and mix.[13]

Add Inhibitors (Optional): If required for your application, add protease and/or phosphatase

inhibitors to the lysis buffer immediately before use.

Storage: The prepared 1% CHAPS Lysis Buffer can be stored at 4°C.[13]

Safety Precautions
When handling CHAPS powder and solutions, it is important to follow standard laboratory

safety practices. Wear appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.[14][15] Avoid inhaling the powder by working in a well-ventilated

area or under a fume hood.[14] In case of contact with eyes or skin, rinse thoroughly with

water.[14] For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

[14][15][16][17]
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Caption: Workflow for preparing a 10% (w/v) CHAPS stock solution.
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Caption: Relationship between CHAPS' properties and its lab applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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